![molecular formula C7H3F5N2O2 B6190132 2,2-difluoro-2-[6-(trifluoromethyl)pyridazin-3-yl]acetic acid CAS No. 2694745-00-9](/img/no-structure.png)
2,2-difluoro-2-[6-(trifluoromethyl)pyridazin-3-yl]acetic acid
Overview
Description
2,2-Difluoro-2-[6-(trifluoromethyl)pyridazin-3-yl]acetic acid (DFTPA) is a synthetic organic compound that has been used in a variety of scientific research applications. It is a derivative of the pyridazine family of compounds and is a fluorinated carboxylic acid. DFTPA has been used in the synthesis of various molecules, as well as the study of their biochemical and physiological effects.
Scientific Research Applications
2,2-difluoro-2-[6-(trifluoromethyl)pyridazin-3-yl]acetic acid has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of compounds such as 1,2,3-trifluoropyridazin-4-ones, and as a starting material in the synthesis of a variety of other compounds. It has also been used in the synthesis of fluorinated polymers and as a catalyst in the enantioselective synthesis of amino acids. Additionally, it has been used as a ligand in the synthesis of transition metal complexes, and as a starting material in the synthesis of various pharmaceuticals.
Mechanism of Action
2,2-difluoro-2-[6-(trifluoromethyl)pyridazin-3-yl]acetic acid has been found to act as a proton shuttle in the catalytic cycle of some enzymes. It acts as a proton donor in the first step of the catalytic cycle and as a proton acceptor in the second step. This allows for the transfer of protons between the enzyme and the substrate, resulting in the desired catalytic reaction.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects. It has been shown to have an inhibitory effect on the enzyme cyclooxygenase-2 (COX-2), which is involved in inflammation. Additionally, it has been found to have an inhibitory effect on the enzyme lipoxygenase, which is involved in the metabolism of arachidonic acid. It has also been found to have an inhibitory effect on the enzyme glycogen phosphorylase, which is involved in the breakdown of glycogen.
Advantages and Limitations for Lab Experiments
The use of 2,2-difluoro-2-[6-(trifluoromethyl)pyridazin-3-yl]acetic acid in lab experiments has several advantages. It is a relatively inexpensive compound and is readily available. Additionally, it has a low toxicity profile, making it safe to handle. However, the use of this compound in lab experiments also has some limitations. It is a relatively unstable compound and can be susceptible to hydrolysis, making it difficult to store for extended periods of time. Additionally, it can be difficult to obtain in large quantities.
Future Directions
The use of 2,2-difluoro-2-[6-(trifluoromethyl)pyridazin-3-yl]acetic acid in scientific research is still in its early stages, and there are many potential future directions for its use. One potential direction is the use of this compound in drug discovery and development. Additionally, it could be used in the synthesis of new materials and polymers, or in the development of new catalysts. It could also be used in the study of enzyme mechanisms and the development of new inhibitors. Additionally, it could be used in the development of new diagnostic and therapeutic agents, as well as in the study of biochemical and physiological processes.
Synthesis Methods
2,2-difluoro-2-[6-(trifluoromethyl)pyridazin-3-yl]acetic acid can be synthesized through a variety of methods, including the reaction of 2,2-difluoropyridazin-3-ylacetic acid with trifluoromethyl iodide. This reaction is carried out in a solvent system of dichloromethane and acetic acid. The reaction is then quenched with aqueous sodium hydroxide and the product is isolated and purified by column chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,2-difluoro-2-[6-(trifluoromethyl)pyridazin-3-yl]acetic acid involves the introduction of a difluoroacetic acid group onto a pyridazine ring that has a trifluoromethyl group at the 6-position. This can be achieved through a series of reactions that involve the use of appropriate starting materials and reagents.", "Starting Materials": [ "2,6-difluoropyridazine", "trifluoromethyl iodide", "sodium hydride", "bromine", "acetic anhydride", "acetic acid", "sodium hydroxide", "hydrochloric acid", "sodium bicarbonate", "water" ], "Reaction": [ "Step 1: Synthesis of 6-(trifluoromethyl)pyridazine", "2,6-difluoropyridazine is reacted with trifluoromethyl iodide and sodium hydride in anhydrous DMF to yield 6-(trifluoromethyl)pyridazine.", "Step 2: Bromination of 6-(trifluoromethyl)pyridazine", "6-(trifluoromethyl)pyridazine is reacted with bromine in acetic acid to yield 6-(bromomethyl)pyridazine.", "Step 3: Synthesis of 2,2-difluoro-2-(6-bromomethylpyridazin-3-yl)acetic acid", "6-(bromomethyl)pyridazine is reacted with acetic anhydride and acetic acid in the presence of sodium acetate to yield 2,2-difluoro-2-(6-bromomethylpyridazin-3-yl)acetic acid.", "Step 4: Synthesis of 2,2-difluoro-2-[6-(trifluoromethyl)pyridazin-3-yl]acetic acid", "2,2-difluoro-2-(6-bromomethylpyridazin-3-yl)acetic acid is reacted with sodium hydroxide and sodium bicarbonate in water to yield 2,2-difluoro-2-[6-(trifluoromethyl)pyridazin-3-yl]acetic acid." ] } | |
CAS RN |
2694745-00-9 |
Molecular Formula |
C7H3F5N2O2 |
Molecular Weight |
242.1 |
Purity |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
